Cas no 1351844-52-4 (2-(3,4-dimethoxybenzenesulfonyl)-3H-benzo[f]chromen-3-one)
![2-(3,4-dimethoxybenzenesulfonyl)-3H-benzo[f]chromen-3-one structure](https://ossimg.kuujia.com/scimg/1352000/1351844-52-4x500.png)
1351844-52-4 structure
Product Name:2-(3,4-dimethoxybenzenesulfonyl)-3H-benzo[f]chromen-3-one
CAS No:1351844-52-4
MF:C21H16O6S
MW:396.413145065308
CID:5198522
Update Time:2023-03-19
2-(3,4-dimethoxybenzenesulfonyl)-3H-benzo[f]chromen-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-dimethoxybenzenesulfonyl)-3H-benzo[f]chromen-3-one
- 3H-Naphtho[2,1-b]pyran-3-one, 2-[(3,4-dimethoxyphenyl)sulfonyl]-
-
- Inchi： 1S/C21H16O6S/c1-25-18-10-8-14(11-19(18)26-2)28(23,24)20-12-16-15-6-4-3-5-13(15)7-9-17(16)27-21(20)22/h3-12H,1-2H3
- InChI Key： ZPAFGCXVFYWHDH-UHFFFAOYSA-N
- SMILES： C12=CC=C3C(=C1C=C(S(C1=CC=C(OC)C(OC)=C1)(=O)=O)C(=O)O2)C=CC=C3
Computed Properties
- Exact Mass: 396.067
- Monoisotopic Mass: 396.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 724
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.3A^2
2-(3,4-dimethoxybenzenesulfonyl)-3H-benzo[f]chromen-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1399560-1g |
2-((3,4-Dimethoxyphenyl)sulfonyl)-3H-benzo[f]chromen-3-one |
1351844-52-4 | 95% | 1g |
￥3351 | 2023-04-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00930981-1g |
2-(3,4-Dimethoxybenzenesulfonyl)-3H-benzo[f]chromen-3-one |
1351844-52-4 | 95% | 1g |
￥2394.0 | 2023-04-10 | |
| Key Organics Ltd | BS-7352-1MG |
2-[(3,4-dimethoxyphenyl)sulfonyl]-3H-benzo[f]chromen-3-one |
1351844-52-4 | >90% | 1mg |
£37.00 | 2023-04-21 | |
| Key Organics Ltd | BS-7352-5MG |
2-[(3,4-dimethoxyphenyl)sulfonyl]-3H-benzo[f]chromen-3-one |
1351844-52-4 | >90% | 5mg |
£46.00 | 2023-04-21 | |
| Key Organics Ltd | BS-7352-10MG |
2-[(3,4-dimethoxyphenyl)sulfonyl]-3H-benzo[f]chromen-3-one |
1351844-52-4 | >90% | 10mg |
£63.00 | 2023-04-21 | |
| Key Organics Ltd | BS-7352-20MG |
2-[(3,4-dimethoxyphenyl)sulfonyl]-3H-benzo[f]chromen-3-one |
1351844-52-4 | >90% | 20mg |
£76.00 | 2023-04-21 | |
| Key Organics Ltd | BS-7352-50MG |
2-[(3,4-dimethoxyphenyl)sulfonyl]-3H-benzo[f]chromen-3-one |
1351844-52-4 | >90% | 50mg |
£102.00 | 2023-04-21 | |
| Key Organics Ltd | BS-7352-100MG |
2-[(3,4-dimethoxyphenyl)sulfonyl]-3H-benzo[f]chromen-3-one |
1351844-52-4 | >90% | 100mg |
£146.00 | 2023-04-21 |
2-(3,4-dimethoxybenzenesulfonyl)-3H-benzo[f]chromen-3-one Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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